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Compound of Interest

4-Bromo-3-methylbenzenesulfonyl
Compound Name:
chloride

cat. No.: B1333808

Essential Safety and Handling Guide for 4-
Bromo-3-methylbenzenesulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 4-
Bromo-3-methylbenzenesulfonyl chloride (CAS No. 72256-93-0). Adherence to these
procedures is essential for ensuring laboratory safety and procedural accuracy.

1. Hazard Identification and Personal Protective Equipment (PPE)

4-Bromo-3-methylbenzenesulfonyl chloride is a corrosive solid that causes severe skin
burns and eye damage and may cause respiratory irritation.[1][2] It is also moisture-sensitive
and liberates toxic gas upon contact with water.[1][2] Therefore, stringent adherence to PPE
protocols is mandatory.

Required Personal Protective Equipment:
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Protection Type

Specification

Rationale

Eye Protection

Tight-sealing safety goggles
and a face shield.

Protects against dust particles
and chemical splashes that
can cause severe eye damage

or blindness.[1]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene).

Prevents skin contact, which

can cause severe burns.[1][3]

Respiratory Protection

A NIOSH/MSHA-approved

respirator with a particulate

filter (e.g., N95) is necessary.

Protects against inhalation of
dust, which can cause

respiratory irritation.[1][2]

Body Protection

Alab coat, long pants, and
closed-toe shoes are the
minimum requirements.
Chemical-resistant clothing
may be necessary for larger

quantities.

Protects the skin from

accidental contact and spills.

[3]4]

2. Safe Handling and Storage Protocol

Engineering Controls:

e Always handle 4-Bromo-3-methylbenzenesulfonyl chloride in a certified chemical fume

hood to minimize inhalation exposure.[1][2]

o Ensure that an eyewash station and a safety shower are readily accessible and in close

proximity to the handling area.[1]

Handling Procedures:

o Preparation: Before handling, ensure all required PPE is correctly worn. Prepare all

necessary equipment and reagents to minimize the duration of handling.

o Dispensing: Carefully weigh and dispense the solid chemical, avoiding the generation of

dust.[4] Use non-sparking tools.[4]
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e Reaction Setup: If used in a reaction, add it slowly to the reaction mixture. Be aware that it is

incompatible with strong oxidizing agents, strong acids, and strong bases.[1]

» Moisture Sensitivity: This compound is moisture-sensitive and should be handled under a

dry, inert atmosphere (e.g., nitrogen or argon) to prevent decomposition and the release of

toxic gases.[1][2]

Storage:

3. Emergency and First Aid Procedures

Keep away from water and moisture.[1][2]

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1][4]

The storage area should be designated for corrosive materials.[1]

Exposure Route

First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is
difficult or has stopped, provide artificial
respiration and seek immediate medical
attention.[1][5]

Skin Contact

Immediately remove all contaminated clothing.
Flush the affected skin with copious amounts of
water for at least 15 minutes. Seek immediate

medical attention.[1][3]

Eye Contact

Immediately flush the eyes with large amounts
of water for at least 15 minutes, holding the
eyelids open. Remove contact lenses if present
and easy to do so. Seek immediate medical
attention.[1][3]

Ingestion

Do NOT induce vomiting. Rinse the mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[1][3]
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4. Spill and Disposal Plan

Spill Response:

o Evacuate: Evacuate non-essential personnel from the spill area.
e Ventilate: Ensure the area is well-ventilated.

o Contain: Wearing appropriate PPE, cover the spill with a dry, inert absorbent material such
as sand or vermiculite. Do not use water.[5]

o Collect: Carefully sweep or scoop the absorbed material into a labeled, sealed container for
hazardous waste disposal.[4][5]

o Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water,
collecting all cleaning materials for disposal as hazardous waste.

Disposal:

o All waste containing 4-Bromo-3-methylbenzenesulfonyl chloride must be disposed of as
hazardous waste.

» Dispose of the chemical and its container in accordance with local, state, and federal
regulations at an approved waste disposal plant.[1]

5. Chemical and Physical Properties

Property Value

CAS Number 72256-93-0[1]
Molecular Formula C7H6BrCIO2S[5]
Molecular Weight 269.55 g/mol [5]
Appearance Solid

Melting Point 57-61 °C[6]
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Experimental Workflow and Safety Diagram

Workflow for Safe Handling of 4-Bromo-3-methylbenzenesulfonyl Chloride

Preparation

Don Appropriate PPE

(Goggles, Face Shield, Gloves, Lab Coat, Respirator) Spill: Evacuate, Contain with Inert Material, Collect
Prepare Chemical Fume Hood and Equipment Exposure: Follow First Aid Protocols Immediately

Proceed when ready

Hangdling
v

Weigh Chemical in Fume Hood
(Avoid Dust Generation)

y

Transfer to Reaction Vessel
(Under Inert Atmosphere)

IAfter use

Post-Handling
v

Decontaminate Glassware and Surfaces

;

Segregate and Label Hazardous Waste

ICollection

Disg)sal

Store Waste in a Designated Area

;

Dispose via Approved Hazardous Waste Vendor

Click to download full resolution via product page
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Caption: Workflow for the safe handling of 4-Bromo-3-methylbenzenesulfonyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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